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Compound of Interest

Compound Name:
Methyl 5-bromopyridine-2-

carboxylate

Cat. No.: B1661943 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 5-bromopyridine-2-
carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical entities is fundamental. This guide provides a

detailed overview of the physical properties of Methyl 5-bromopyridine-2-carboxylate, a key

intermediate in organic synthesis.

Core Physical and Chemical Data
Methyl 5-bromopyridine-2-carboxylate is a halogenated pyridine derivative. Its core physical

and chemical properties are summarized in the table below, providing a quick reference for

laboratory use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1661943?utm_src=pdf-interest
https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₇H₆BrNO₂ [1][2][3]

Molecular Weight 216.03 g/mol [2][3]

Appearance
White to pale cream or pale

yellow crystals or powder
[1]

Melting Point 98.0-105.0 °C [1]

Solubility Soluble in water. [4]

CAS Number 29682-15-3 [1][2]

Spectroscopic and Analytical Data
Spectroscopic data is crucial for the structural elucidation and purity assessment of Methyl 5-
bromopyridine-2-carboxylate.

Spectroscopic Data Details Citations

¹H NMR

(400 MHz, DMSO-d₆): δ 8.86

(d, J=1.9 Hz, 1H), 8.28 (dd,

J=8.4, 2.4 Hz, 1H), 8.00 (d,

J=8.4 Hz, 1H), 3.89 (s, 3H)

ppm.

[4]

¹³C NMR
Data available in spectral

databases.
[2][5]

Mass Spectrometry m/z 216.14 (M+). [4]

Infrared (IR)
KBr pellet technique can be

used for analysis.
[2]

Assay (GC) ≥98.0% [1]

Experimental Protocols
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The determination of the physical properties of Methyl 5-bromopyridine-2-carboxylate
involves standard analytical techniques.

Synthesis and Purification
A common synthetic route to Methyl 5-bromopyridine-2-carboxylate involves the

esterification of 5-bromopyridine-2-carboxylic acid.[4][6] A general procedure is as follows:

5-bromopyridine-2-carboxylic acid is dissolved in anhydrous methanol at 0 °C.[4]

Thionyl chloride is added dropwise to the solution.[4]

The reaction mixture is then warmed to room temperature and subsequently heated to 50 °C

for 12 hours.[4]

The reaction progress is monitored by thin-layer chromatography (TLC) and liquid

chromatography-mass spectrometry (LC-MS).[4]

Upon completion, the reaction mixture is concentrated under reduced pressure.[4]

The resulting residue is quenched with a saturated sodium bicarbonate solution, and the

solid product is collected by filtration.[4]

Further purification can be achieved by silica gel column chromatography using a

hexane:ethyl acetate gradient.[7]

Characterization Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

Methyl 5-bromopyridine-2-carboxylate.
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Workflow for Synthesis and Characterization

Synthesis

Workup & Purification

Analysis

5-Bromopyridine-2-carboxylic Acid + Methanol

Add Thionyl Chloride

Heat at 50°C for 12h

Concentrate under Reduced Pressure

Quench with NaHCO3

Filter Solid Product

Column Chromatography

NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry IR Spectroscopy Melting Point Analysis Purity by GC

Characterized Methyl 5-bromopyridine-2-carboxylate

Click to download full resolution via product page

Synthesis and Characterization Workflow
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Safety and Handling
Methyl 5-bromopyridine-2-carboxylate is classified with the following hazards:

Causes skin irritation (H315).[2]

Causes serious eye irritation (H319).[2]

May cause respiratory irritation (H335).[2]

Standard personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound. Work should be conducted in a well-ventilated

area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 5-bromopyridine-2-carboxylate, 98+%, Thermo Scientific Chemicals 5 g | Request
for Quote [thermofisher.com]

2. Methyl 5-bromopyridine-2-carboxylate | C7H6BrNO2 | CID 7016458 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. calpaclab.com [calpaclab.com]

4. 5-BROMOPYRIDINE-2-CARBOXYLIC ACID METHYL ESTER | 29682-15-3
[chemicalbook.com]

5. spectrabase.com [spectrabase.com]

6. 5-BROMOPYRIDINE-2-CARBOXYLIC ACID METHYL ESTER synthesis - chemicalbook
[chemicalbook.com]

7. Methyl 5-bromopyridine-2-carboxylate | Pyridines | Ambeed.com [ambeed.com]

To cite this document: BenchChem. [Methyl 5-bromopyridine-2-carboxylate physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/29682-15-3
https://pubchem.ncbi.nlm.nih.gov/compound/29682-15-3
https://pubchem.ncbi.nlm.nih.gov/compound/29682-15-3
https://www.benchchem.com/product/b1661943?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/B25415.06
https://www.thermofisher.com/order/catalog/product/B25415.06
https://pubchem.ncbi.nlm.nih.gov/compound/29682-15-3
https://pubchem.ncbi.nlm.nih.gov/compound/29682-15-3
https://www.calpaclab.com/methyl-5-bromopyridine-2-carboxylate-min-98-100-grams/ala-m124673-100g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0777922.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0777922.htm
https://spectrabase.com/spectrum/G4iIzVVUKwO
https://www.chemicalbook.com/synthesis/5-bromopyridine-2-carboxylic-acid-methyl-ester.htm
https://www.chemicalbook.com/synthesis/5-bromopyridine-2-carboxylic-acid-methyl-ester.htm
https://www.ambeed.com/products/methyl-5-bromopyridine-2-carboxylate.html
https://www.benchchem.com/product/b1661943#methyl-5-bromopyridine-2-carboxylate-physical-properties
https://www.benchchem.com/product/b1661943#methyl-5-bromopyridine-2-carboxylate-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1661943#methyl-5-bromopyridine-2-carboxylate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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